Diethyl 2-acetamido-2-(benzoylmethyl)-malonate

• CAS No.: 15121-91-2
• Molecular Formula: C17H21NO6
• Molecular Weight: 335.4 g/mol
• IUPAC Name: diethyl 2-acetamido-2-phenacylpropanedioate
• InChI: InChI=1S/C17H21NO6/c1-4-23-15(21)17(18-12(3)19,16(22)24-5-2)11-14(20)13-9-7-6-8-10-13/h6-10H,4-5,11H2,1-3H3,(H,18,19)
• InChI Key: VHRKWOLYJLHEFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)C1=CC=CC=C1)(C(=O)OCC)NC(=O)C

Description

Diethyl 2-acetamido-2-(benzoylmethyl)-malonate is a useful research compound. Its molecular formula is C17H21NO6 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (15 mmol) is added to anhydrous ethanol (50 mL) and to the resulting sodium ethoxide solution is added 2-acetylaminomalonic acid diethyl ester (15 mmol) in one portion. The resulting mixture is stirred at room temperature for 30 minutes. A solution of 2-bromoacetophenone (10 mmol) in ethanol (10 mL) is then added and the resulting mixture is stirred at room temperature for 12 hours. After concentrating under reduced pressure, the residue is dissolved in EtOAc and water. The organic phase is washed with brine and dried over Na2SO4. After removal of the solvent, the crude material is purified by column chromatography using EtOAc/hexane (1/3) giving 2-acetylamino-2-(2-oxo-2-phenyl-ethyl)-malonic acid diethyl ester as white solid; MS: (ES+): 336.1 (M+1)+.